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Compound of Interest

Compound Name: 8-Chloro-6-iodoquinoline

CAS No.: 111454-67-2

Cat. No.: B599941

Get Quote

CAS Number: 111454-67-2

This technical guide provides a comprehensive overview of 8-Chloro-6-iodoquinoline, a

halogenated derivative of the quinoline scaffold. This document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry. It covers

the essential chemical properties, a plausible synthetic approach, and potential biological

applications based on related compounds, given the limited publicly available data on this

specific molecule.

Chemical and Physical Properties
8-Chloro-6-iodoquinoline is a heterocyclic aromatic compound with a molecular formula of

C₉H₅ClIN and a molecular weight of 289.5 g/mol .[1] The structure consists of a quinoline core

substituted with a chlorine atom at the 8th position and an iodine atom at the 6th position.

While specific experimental data for its physical properties are not readily available in the

literature, related compounds such as 6-iodoquinoline and 8-chloroquinoline provide some

context. For instance, 6-iodoquinoline is a solid with a melting point range of 86-90 °C, while 8-

chloroquinoline is a liquid at room temperature.[2][3][4] The presence of both chloro and iodo
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substituents is expected to influence the molecule's lipophilicity and electronic properties, which

are critical determinants of its biological activity.

Property Value Reference

CAS Number 111454-67-2 [1]

Molecular Formula C₉H₅ClIN [1]

Molecular Weight 289.5 g/mol [1]

Synthesis
A definitive, peer-reviewed synthesis protocol for 8-Chloro-6-iodoquinoline is not extensively

documented in publicly accessible literature. However, a plausible synthetic route can be

conceptualized based on established quinoline chemistry. A likely approach would involve the

iodination of 8-chloroquinoline.

Experimental Protocol: Hypothetical Synthesis of 8-
Chloro-6-iodoquinoline
This protocol is a representative example based on common electrophilic aromatic substitution

reactions on the quinoline ring.

Materials:

8-Chloroquinoline

N-Iodosuccinimide (NIS)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated sodium thiosulfate solution

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a solution of 8-chloroquinoline (1.0 equivalent) in dichloromethane, add

trifluoroacetic acid (2.0 equivalents) at room temperature under a nitrogen atmosphere.

Addition of Iodinating Agent: Add N-iodosuccinimide (1.1 equivalents) portion-wise to the

reaction mixture.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress

by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate. Separate the organic layer and wash sequentially with saturated sodium

bicarbonate solution and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel to yield 8-Chloro-6-iodoquinoline.

Logical Workflow for the Hypothetical Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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